Cas no 2138422-60-1 (1-[(4-Iodo-2,5-dimethylphenyl)methyl]-2,6-dimethylpiperidine)

1-[(4-Iodo-2,5-dimethylphenyl)methyl]-2,6-dimethylpiperidine is a specialized organic compound featuring a piperidine core substituted with a 4-iodo-2,5-dimethylbenzyl group. Its structural design incorporates both aromatic and aliphatic functionalities, making it a versatile intermediate in synthetic chemistry. The presence of an iodine atom at the para position of the aromatic ring enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, facilitating further derivatization. The steric influence of the dimethyl groups on the piperidine ring may contribute to controlled selectivity in catalytic processes. This compound is particularly valuable in pharmaceutical and agrochemical research, where its modular structure supports the development of novel bioactive molecules.

1-[(4-Iodo-2,5-dimethylphenyl)methyl]-2,6-dimethylpiperidine structure

2138422-60-1 structure

Product Name:1-[(4-Iodo-2,5-dimethylphenyl)methyl]-2,6-dimethylpiperidine

CAS No:2138422-60-1

MF:C₁₆H₂₄IN

MW:357.272936820984

CID:6240015

PubChem ID:165460097

Update Time:2025-05-28

1-[(4-Iodo-2,5-dimethylphenyl)methyl]-2,6-dimethylpiperidine Chemical and Physical Properties

Names and Identifiers

- 2138422-60-1
- EN300-740712
- 1-[(4-iodo-2,5-dimethylphenyl)methyl]-2,6-dimethylpiperidine
- 1-[(4-Iodo-2,5-dimethylphenyl)methyl]-2,6-dimethylpiperidine
- Inchi： 1S/C16H24IN/c1-11-9-16(17)12(2)8-15(11)10-18-13(3)6-5-7-14(18)4/h8-9,13-14H,5-7,10H2,1-4H3
- InChI Key： HJGZMWMLVHFPDO-UHFFFAOYSA-N
- SMILES： IC1=CC(C)=C(C=C1C)CN1C(C)CCCC1C

Computed Properties

Exact Mass: 357.09535g/mol
Monoisotopic Mass: 357.09535g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 258
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 3.2Å²

1-[(4-Iodo-2,5-dimethylphenyl)methyl]-2,6-dimethylpiperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-740712-1.0g	1-[(4-iodo-2,5-dimethylphenyl)methyl]-2,6-dimethylpiperidine	2138422-60-1		1g	$0.0	2023-06-06

1-[(4-Iodo-2,5-dimethylphenyl)methyl]-2,6-dimethylpiperidine Related Literature

1. Fe3O4/FeS2 heterostructures enable efficient oxygen evolution reaction†

Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
2. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
3. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
4. Excited state potential energy surfaces and their interactions in FeIVO active sites

Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
5. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651

Additional information on 1-[(4-Iodo-2,5-dimethylphenyl)methyl]-2,6-dimethylpiperidine

Recent Advances in the Study of 1-[(4-Iodo-2,5-dimethylphenyl)methyl]-2,6-dimethylpiperidine (CAS: 2138422-60-1)

In recent years, the compound 1-[(4-Iodo-2,5-dimethylphenyl)methyl]-2,6-dimethylpiperidine (CAS: 2138422-60-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the exploration of its interactions with biological targets. Recent findings suggest that this compound exhibits high affinity for specific receptors in the central nervous system, which could pave the way for its use in treating neurological disorders. Additionally, its pharmacokinetic profile has been extensively studied, revealing favorable absorption and distribution properties that enhance its therapeutic potential.

Another significant development is the synthesis of novel derivatives of 1-[(4-Iodo-2,5-dimethylphenyl)methyl]-2,6-dimethylpiperidine, aimed at improving its efficacy and reducing potential side effects. Researchers have employed advanced computational modeling techniques to predict the binding affinities of these derivatives, providing valuable insights for future drug design. These efforts are complemented by in vitro and in vivo studies that validate the compound's biological activity and safety profile.

Furthermore, recent clinical trials have begun to assess the compound's efficacy in human subjects, with preliminary results indicating positive outcomes in targeted therapeutic areas. These trials are crucial for translating laboratory findings into real-world medical applications, and they underscore the compound's potential as a cornerstone in next-generation pharmaceuticals.

In conclusion, the ongoing research on 1-[(4-Iodo-2,5-dimethylphenyl)methyl]-2,6-dimethylpiperidine (CAS: 2138422-60-1) highlights its multifaceted role in modern medicine. From its molecular interactions to its clinical potential, this compound represents a promising avenue for future therapeutic developments. As research progresses, it is expected that further discoveries will solidify its place in the pharmaceutical landscape.